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Compound of Interest

Compound Name: Org OD 02-0

Cat. No.: B083341

For Researchers, Scientists, and Drug Development Professionals

Org OD 02-0, a potent and specific agonist of the membrane progesterone receptor a (mPRa),
has emerged as a promising candidate for neuroprotection. This technical guide synthesizes
the current understanding of Org OD 02-0, focusing on its mechanism of action, experimental
validation, and the signaling pathways it modulates.

Core Mechanism of Action

Org OD 02-0 exerts its neuroprotective effects primarily through the activation of mPRa, a
distinct entity from the classical nuclear progesterone receptors.[1][2] This interaction initiates
rapid, non-genomic signaling cascades within neuronal cells, conferring resilience against
cytotoxic insults. The IC50 value for Org OD 02-0's binding to mPRa is 33.9 nM.[3][4][5]

Quantitative Data Summary

The following table summarizes the key quantitative data from in vitro studies assessing the
neuroprotective efficacy of Org OD 02-0.
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Parameter Value Cell Model Insult Source
IC50 (mMPRa) 33.9nM - -
o-
hydroxydopamin
Effective e (6-OHDA), 1-
) 100 nM SH-SY5Y cells
Concentration methyl-4-
phenylpyridinium
(MPP+)
Human Umbilical
Effective
] 20 nM Vein Endothelial -
Concentration

Cells (HUVECS)

Signaling Pathways

The neuroprotective effects of Org OD 02-0 are mediated by the activation of key intracellular

signaling pathways. Upon binding to mPRa, Org OD 02-0 triggers the PI3K-Akt and

MAPK/ERK pathways, both of which are critical for promoting cell survival and inhibiting

apoptosis.
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Org OD 02-0 signaling cascade.
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Experimental Protocols

The neuroprotective properties of Org OD 02-0 have been primarily investigated using in vitro
models of Parkinson's disease. A representative experimental workflow is detailed below.

Cell Culture and Neurotoxin Treatment

e Cell Line: SH-SY5Y human neuroblastoma cells are a commonly used cell line for these
studies.

e Culture Conditions: Cells are maintained in standard culture medium (e.g., DMEM/F12)
supplemented with fetal bovine serum and antibiotics.

« Induction of Neurotoxicity: To model Parkinson's disease-like neurodegeneration, cells are
treated with either 6-hydroxydopamine (6-OHDA) or 1-methyl-4-phenylpyridinium (MPP+).

Org OD 02-0 Treatment and Viability Assays

o Treatment: Cells are pre-treated with Org OD 02-0 (e.g., 100 nM) for a specified period
before the addition of the neurotoxin.

» Cell Viability Assessment: The protective effect of Org OD 02-0 is quantified using cell
viability assays. A common method is the Hoechst 33342 stain, which allows for the
visualization and quantification of apoptotic nuclei.

Induce Neurotoxici
(6-OHDA or MPP+)

e SH-SY5Y Cell Culture Hoechst 33342 Staining Quantify Apoptotic Nuclei @

Pre-treatment with
Org OD 02-0 (100 nM)
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In vitro neuroprotection assay workflow.

Investigation of Signaling Pathways

To confirm the involvement of the PI3K-Akt and MAPK/ERK pathways, specific inhibitors are
used in conjunction with Org OD 02-0 treatment.
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e PI3K Inhibition: Wortmannin is a selective inhibitor of PI3K.
e Akt Inhibition: ML-9 is used to inhibit Akt activity.
o ERK Inhibition: AZD 6244 is an inhibitor of the ERK pathway.

The abrogation of Org OD 02-0's protective effects in the presence of these inhibitors provides
strong evidence for the role of these pathways.

Concluding Remarks

The available data strongly support the neuroprotective potential of Org OD 02-0, mediated
through the specific activation of mPRa and the subsequent engagement of the PI3K-Akt and
MAPK/ERK signaling pathways. Further preclinical and clinical investigations are warranted to
fully elucidate its therapeutic utility in neurodegenerative diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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